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Compound of Interest

Compound Name: Tovopyrifolin C

Cat. No.: B044748 Get Quote

Essential Safety and Handling Guide for
Tovopyrifolin C
Audience: Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, storage, and

disposal of Tovopyrifolin C. As a complete, specific Safety Data Sheet (SDS) for

Tovopyrifolin C is not readily available, this guide is based on the chemical structure,

information on structurally related compounds, and general laboratory safety principles. A

thorough risk assessment should be conducted by the user before commencing any work.

Compound Information
Tovopyrifolin C is a xanthone derivative. While specific toxicity data is unavailable,

compounds of this class and those with phenolic hydroxyl groups should be handled with care,

assuming they may be irritants and potentially harmful.
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Identifier Value

IUPAC Name 1,3,5-trihydroxy-2-methoxy-9H-xanthen-9-one[1]

CAS Number 34211-53-5[1]

Molecular Formula C14H10O6[1]

Molecular Weight 274.23 g/mol [1]

Appearance Solid (presumed)

Storage Store at 0-8 °C[1]

Hazard Identification and Precautionary Measures
Given the absence of specific hazard data for Tovopyrifolin C, a precautionary approach is

mandatory. The following potential hazards are inferred from the chemical structure and data

on related compounds.

Hazard Class Precautionary Statement

Acute Toxicity (Oral, Dermal, Inhalation)
Assumed to be harmful. Avoid ingestion, skin

contact, and inhalation of dust.

Skin Corrosion/Irritation
Phenolic groups can be irritating to the skin.

Wear appropriate gloves and lab coat.

Eye Damage/Irritation
Assumed to be an eye irritant. Wear safety

glasses or goggles.

Carcinogenicity/Mutagenicity
No data available. Handle as an unknown

compound and minimize exposure.

General Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash hands thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.
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P280: Wear protective gloves/protective clothing/eye protection/face protection.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical when handling compounds with unknown toxicological

profiles.

Protection Type Specification Rationale

Eye Protection

Safety goggles with side-

shields conforming to EN 166

(EU) or NIOSH (US).

Protects against splashes and

airborne particles.

Hand Protection
Nitrile gloves. Inspect prior to

use and change frequently.

Provides a barrier against skin

contact.

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection

Use a properly fitted, air-

purifying or air-fed respirator if

engineering controls are

insufficient to maintain airborne

concentrations at a low level or

if irritation is experienced.

Minimizes inhalation of

airborne particles.

Handling and Storage
4.1. Engineering Controls:

Work in a well-ventilated area, preferably a certified chemical fume hood.

Ensure that eyewash stations and safety showers are close to the workstation location.

4.2. Safe Handling Procedures:

Preparation: Before opening the container, ensure all necessary PPE is donned. Prepare

your workspace in a fume hood.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing: If weighing the solid, do so in a fume hood or a ventilated balance enclosure to

minimize dust inhalation.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

General Use: Avoid contact with skin and eyes. Do not breathe dust.

After Handling: Wash hands thoroughly after handling, even if gloves were worn.

4.3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Recommended storage temperature is between 0-8°C.[1]

Keep away from strong oxidizing agents.

Accidental Release and First Aid Measures
5.1. Accidental Release:

Evacuate: Evacuate non-essential personnel from the area.

Ventilate: Ensure adequate ventilation.

Containment: Sweep up the spilled solid, avoiding dust generation. Place in a suitable,

closed container for disposal.

Cleaning: Clean the affected area thoroughly with a suitable solvent (e.g., ethanol or

acetone) followed by soap and water.

5.2. First Aid:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention if irritation persists.
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Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce

vomiting. Get medical attention.

Disposal Plan
Dispose of Tovopyrifolin C and its containers in accordance with all local, regional, and

national regulations.

Waste Characterization: The waste should be considered as chemical waste.

Containerization: Collect waste in a clearly labeled, sealed container.

Disposal Route: Dispose of contents/container to an approved waste disposal plant. Do not

allow product to enter drains.

Experimental Workflow
The following diagram outlines a general workflow for handling a powdered chemical

substance like Tovopyrifolin C.

General Workflow for Handling Tovopyrifolin C Powder

Preparation Handling Cleanup & Disposal

Don PPE Prepare Fume Hood Gather Materials Weigh Compound Prepare Solution Perform Experiment Decontaminate Glassware Collect Waste Dispose of Waste Remove PPE

Click to download full resolution via product page

Caption: General laboratory workflow for handling powdered Tovopyrifolin C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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